Cas no 91106-77-3 (Pyrrolidine, 1-[(2E)-1-oxo-2-butenyl]-)

91106-77-3 structure

Product Name:Pyrrolidine, 1-[(2E)-1-oxo-2-butenyl]-

CAS No:91106-77-3

MF:C₈H₁₃NO

MW:139.194922208786

CID:1959241

Update Time:2023-11-03

Pyrrolidine, 1-[(2E)-1-oxo-2-butenyl]- Chemical and Physical Properties

- Pyrrolidine, 1-[(2E)-1-oxo-2-butenyl]-
- 1-pyrrolidin-1-ylbut-2-en-1-one
- (2E)-1-(1-Pyrrolidinyl)-2-buten-1-one (ACI)
- Pyrrolidine, 1-(1-oxo-2-butenyl)-, (E)- (ZCI)
- Pyrrolidine, 1-[(2E)-1-oxo-2-butenyl]- (9CI)
- (E)-1-(Pyrrolidin-1-yl)but-2-en-1-one
- 1-[(2E)-1-oxo-2-butenyl]pyrrolidine
- N-(trans-2-Butenoyl)pyrrolidine
- Inchi： 1S/C8H13NO/c1-2-5-8(10)9-6-3-4-7-9/h2,5H,3-4,6-7H2,1H3/b5-2+
- InChI Key： MMSZAOIJVLACFN-GORDUTHDSA-N
- SMILES： C(N1CCCC1)(=O)/C=C/C

10487-71-5

91106-77-3

Reaction Conditions

1.1 Reagents: Pyridine ; 0 °C; 0 °C → rt; 2 h, rt

Reference

: Copper-Catalyzed Bis(methoxycarbonyl)carbene Reactions of α,β-Unsaturated Carboxamides

Merey, Goekce; et al, Helvetica Chimica Acta, 2011, 94(6), 1053-1064

625-35-4

91106-77-3

Reaction Conditions

1.1 Reagents: Triethylamine Solvents: Dichloromethane ; 5 min, 0 °C; 18 h, 0 °C → rt
1.2 Reagents: Sodium bicarbonate Solvents: Water ; 20 min, rt

Reference

: Bifunctional Iminophosphorane Catalyzed Enantioselective Sulfa-Michael Addition to Unactivated α,β-Unsaturated Amides

Rozsar, Daniel ; et al, Journal of the American Chemical Society, 2022, 144(2), 1006-1015

625-35-4

91106-77-3

Reaction Conditions

1.1 Reagents: Triethylamine Solvents: Dichloromethane ; 5 min, 0 °C; 0 °C → rt; 18 h, rt

Reference

: Bifunctional iminophosphorane catalyzed enantioselective sulfa-Michael addition to unactivated α,β-unsaturated amides

Rozsar, Daniel; et al, ChemRxiv, 2021, 1, 1-11

625-35-4

91106-77-3

Reaction Conditions

1.1 Reagents: Pyridine Solvents: Dichloromethane ; 0 °C; 0.5 h, 0 °C
1.2 0.25 h, 0 °C; 0 °C → rt; 3 h, rt

Reference

: Asymmetric FeII-Catalyzed Thia-Michael Addition Reaction to α,β-Unsaturated Oxazolidin-2-one Derivatives

Lauzon, Samuel ; et al, Organic Letters, 2017, 19(23), 6324-6327